Cas no 660862-83-9 (D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-)

• Product Name: D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-
• CAS No: 660862-83-9
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• CID: 1702602
• PubChem ID: 87736714
• Update Time: 2025-11-01

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- Chemical and Physical Properties

Names and Identifiers

• D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-
• 660862-83-9
• Boc-D-Ser(Et)-OH
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-ethoxypropanoic acid
• SCHEMBL4845923
• EN300-648558
• N-(tert-Butoxycarbonyl)-O-ethyl-D-serine
• MFCD24476363

• Inchi： 1S/C10H19NO5/c1-5-15-6-7(8(12)13)11-9(14)16-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
• InChI Key： KNBDVSSESAKBJM-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)COCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.12637
• Monoisotopic Mass: 233.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- (CAS No: 660862-83-9): A Comprehensive Overview

D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-, with the CAS number 660862-83-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and biochemical studies. This compound, characterized by its unique structural properties, plays a crucial role in various biochemical pathways and has potential applications in drug development and therapeutic interventions.

The molecular structure of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- consists of a serine backbone modified with an acetyl group and an ethyl ester at the hydroxyl positions. This modification enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the carbomoyl group at the nitrogen atom further contributes to its versatility in biochemical reactions.

In recent years, D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- has been extensively studied for its potential role in modulating neurotransmitter systems. Serine derivatives are known to interact with various receptors and enzymes in the brain, influencing processes such as learning, memory, and mood regulation. The specific modifications in this compound make it a promising candidate for developing novel therapeutic agents targeting neurological disorders.

One of the most intriguing aspects of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- is its interaction with the N-methyl-D-aspartate (NMDA) receptor. NMDA receptors are critical for synaptic plasticity and are involved in various neurological functions. Studies have shown that serine derivatives can modulate NMDA receptor activity, potentially leading to treatments for conditions such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. The acetyl and ester groups in this compound enhance its binding affinity and selectivity, making it a more effective modulator.

Furthermore, research has indicated that D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- may have anti-inflammatory properties. Chronic inflammation is a hallmark of many neurological disorders and is associated with oxidative stress and neuronal damage. By modulating inflammatory pathways, this compound could potentially mitigate the progression of these conditions. Preliminary studies have shown promising results in animal models, suggesting that it may have therapeutic benefits in treating neuroinflammatory diseases.

The synthesis of D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- involves a multi-step process that requires precise control over reaction conditions. The introduction of the carbomoyl group and the ethyl ester necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, D-Serine, N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl- (CAS No: 660862-83-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an effective modulator of neurotransmitter systems and a promising candidate for developing treatments for neurological disorders. Ongoing research continues to uncover new applications and therapeutic benefits of this compound, highlighting its importance in the field of biomedical science.